Cas no 551919-64-3 (BENZONITRILE, 3-[(4-PYRAZOLO[1,5-B]PYRIDAZIN-3-YL-2-PYRIMIDINYL)AMINO]-)

• Product Name: BENZONITRILE, 3-[(4-PYRAZOLO[1,5-B]PYRIDAZIN-3-YL-2-PYRIMIDINYL)AMINO]-
• CAS No: 551919-64-3
• MF: C₁₇H₁₁N₇
• MW: 313.316141366959
• CID: 3393672
• PubChem ID: 10308522
• Update Time: 2025-04-21

BENZONITRILE, 3-[(4-PYRAZOLO[1,5-B]PYRIDAZIN-3-YL-2-PYRIMIDINYL)AMINO]- Chemical and Physical Properties

Names and Identifiers

• BENZONITRILE, 3-[(4-PYRAZOLO[1,5-B]PYRIDAZIN-3-YL-2-PYRIMIDINYL)AMINO]-
• HMS3306C01
• 3-[(4-Pyrazolo[1,5-b]pyridazin-3-yl-2-pyrimidinyl)amino]benzonitrile
• DB-183066
• CHEMBL495696
• NSC-756340
• SDCCGGSK-0000311.P001
• AB01092400-01
• NCGC00242092-01
• SCHEMBL4464130
• 551919-64-3
• GW778894X
• NSC756340
• BDBM50293154
• HMS3303P14
• CWRTWFWDDAJOMG-UHFFFAOYSA-N
• 3-(4-(pyrazolo[1,5-b]pyridazin-3-yl)pyrimidin-2-ylamino)benzonitrile
• 3-((4-(Pyrazolo[1,5-b]pyridazin-3-yl)pyrimidin-2-yl)amino)benzonitrile

• Inchi： 1S/C17H11N7/c18-10-12-3-1-4-13(9-12)22-17-19-8-6-15(23-17)14-11-21-24-16(14)5-2-7-20-24/h1-9,11H,(H,19,22,23)
• InChI Key： CWRTWFWDDAJOMG-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(NC2=NC=CC(C3=C4N(N=C3)N=CC=C4)=N2)=C1

Computed Properties

• Exact Mass: 313.10759338Da
• Monoisotopic Mass: 313.10759338Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 91.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles